Cas no 1352999-06-4 (N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine)

• Product Name: N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine
• CAS No: 1352999-06-4
• MF: C₁₀H₉FN₂O₂S
• MW: 240.254064321518
• MDL: MFCD21091853
• CID: 5049300
• PubChem ID: 56724783
• Update Time: 2025-07-23

N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• N-(6-fluoro-1,3-benzothiazol-2-yl)-N-methylglycine
• 2-[(6-fluoro-1,3-benzothiazol-2-yl)-methylamino]acetic acid
• N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine

• MDL： MFCD21091853
• Inchi： 1S/C10H9FN2O2S/c1-13(5-9(14)15)10-12-7-3-2-6(11)4-8(7)16-10/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： TUBJWAYSNIBJDM-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N(C)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.5
• Topological Polar Surface Area: 81.7

Additional information on N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine

Recent Advances in the Study of N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine (CAS: 1352999-06-4)

The compound N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine (CAS: 1352999-06-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole core and fluorine substitution, exhibits promising pharmacological properties, particularly in the context of neurodegenerative diseases and cancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the role of N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine in modulating amyloid-beta aggregation, a hallmark of Alzheimer's disease. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits amyloid-beta fibril formation in vitro, with an IC50 value of 1.2 µM. The study further revealed that the fluorine atom at the 6-position enhances the compound's binding affinity to amyloid-beta peptides, thereby improving its inhibitory potency.

In addition to its potential in neurodegenerative diseases, N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine has shown promise as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit the proliferation of glioblastoma cells by targeting the PI3K/AKT/mTOR signaling pathway. The compound exhibited selective cytotoxicity against cancer cells while sparing normal neural cells, suggesting a favorable therapeutic window.

The synthetic optimization of N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine has also been a focus of recent research. A 2024 study in Organic Process Research & Development reported a scalable, high-yield synthesis route that reduces the number of steps from six to three, significantly improving the compound's accessibility for further preclinical and clinical studies. The new synthetic route employs a one-pot condensation reaction, achieving an overall yield of 78%.

Despite these advancements, challenges remain in the development of N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption and distribution. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, N-(6-Fluoro-1,3-benzothiazol-2-yl)-N-methylglycine represents a versatile scaffold with significant potential in both neurodegenerative and oncological applications. Continued research efforts are expected to further elucidate its therapeutic mechanisms and optimize its pharmacokinetic profile, paving the way for its eventual translation into clinical trials.